N-(furan-2-ylmethyl)-2-(3-(4-methylpiperazine-1-carbonyl)-5-(thiophen-2-yl)-1H-pyrazol-1-yl)acetamide
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Description
N-(furan-2-ylmethyl)-2-(3-(4-methylpiperazine-1-carbonyl)-5-(thiophen-2-yl)-1H-pyrazol-1-yl)acetamide is a useful research compound. Its molecular formula is C20H23N5O3S and its molecular weight is 413.5. The purity is usually 95%.
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Scientific Research Applications
Antiviral and Antimicrobial Activity
Research has demonstrated the utility of this compound and its derivatives in the synthesis of molecules with promising antiviral and antimicrobial properties. For instance, the synthesis of 1-arylpyrazole and their N- and S- glycosides, incorporating similar structural features, has shown antiviral activity against vesicular stomatitis virus (VSV) (El-Telbani et al., 2011). Furthermore, heterocyclic compounds synthesized using similar moieties have displayed antimicrobial activity against various microorganisms, suggesting their potential as antimicrobial agents (Abdelhamid et al., 2019).
Antioxidant Agents
Compounds derived from the synthesis involving this chemical structure have also been evaluated for their antioxidant properties. A series of chalcone derivatives synthesized through reactions involving furan and thiophenyl groups showed potential as antioxidants, with in vitro and in silico studies confirming their efficacy (Prabakaran et al., 2021). This suggests that modifications to the core structure of N-(furan-2-ylmethyl)-2-(3-(4-methylpiperazine-1-carbonyl)-5-(thiophen-2-yl)-1H-pyrazol-1-yl)acetamide could yield compounds with significant antioxidant activity.
Coordination Complexes and Antioxidant Activity
The compound has also been used in the synthesis of coordination complexes, which have been evaluated for their antioxidant activity. Novel Co(II) and Cu(II) coordination complexes constructed from pyrazole-acetamide derivatives have shown significant antioxidant activity, as determined by various in vitro assays, highlighting their potential in medicinal chemistry (Chkirate et al., 2019).
Synthesis of Heterocyclic Compounds
Additionally, this chemical framework has been instrumental in the development of novel heterocyclic compounds. The synthesis of new Naphtho[2,1-b]furan derivatives bearing a pyrazole nucleus has shown promising effects against tested bacteria and fungi, indicating its usefulness in creating new antimicrobial agents (El-Wahab et al., 2011).
properties
IUPAC Name |
N-(furan-2-ylmethyl)-2-[3-(4-methylpiperazine-1-carbonyl)-5-thiophen-2-ylpyrazol-1-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23N5O3S/c1-23-6-8-24(9-7-23)20(27)16-12-17(18-5-3-11-29-18)25(22-16)14-19(26)21-13-15-4-2-10-28-15/h2-5,10-12H,6-9,13-14H2,1H3,(H,21,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FHZOKBABGZGSNI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)C(=O)C2=NN(C(=C2)C3=CC=CS3)CC(=O)NCC4=CC=CO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23N5O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
413.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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